Cas no 2138528-25-1 (2-(3-methoxypropyl)amino-5-(trifluoromethyl)pyridine-4-carboxylic acid)

2-(3-Methoxypropyl)amino-5-(trifluoromethyl)pyridine-4-carboxylic acid is a specialized pyridine derivative featuring a trifluoromethyl group and a methoxypropylamino substituent, which contribute to its unique reactivity and physicochemical properties. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. The carboxylic acid moiety allows for further functionalization, enabling its use as a versatile intermediate in synthesis. Its structural features suggest potential utility in the development of bioactive compounds, particularly where electron-withdrawing and solubility-modifying groups are required. This compound is suited for research applications requiring precise molecular modifications.
2-(3-methoxypropyl)amino-5-(trifluoromethyl)pyridine-4-carboxylic acid structure
2138528-25-1 structure
Product Name:2-(3-methoxypropyl)amino-5-(trifluoromethyl)pyridine-4-carboxylic acid
CAS No:2138528-25-1
MF:C11H13F3N2O3
MW:278.227733373642
CID:5958255
PubChem ID:165493621
Update Time:2025-10-30

2-(3-methoxypropyl)amino-5-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-methoxypropyl)amino-5-(trifluoromethyl)pyridine-4-carboxylic acid
    • EN300-1137599
    • 2-[(3-methoxypropyl)amino]-5-(trifluoromethyl)pyridine-4-carboxylic acid
    • 2138528-25-1
    • Inchi: 1S/C11H13F3N2O3/c1-19-4-2-3-15-9-5-7(10(17)18)8(6-16-9)11(12,13)14/h5-6H,2-4H2,1H3,(H,15,16)(H,17,18)
    • InChI Key: WZMSEFBATOLYBT-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(C=C1C(=O)O)NCCCOC)(F)F

Computed Properties

  • Exact Mass: 278.08782677g/mol
  • Monoisotopic Mass: 278.08782677g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 71.4Ų

2-(3-methoxypropyl)amino-5-(trifluoromethyl)pyridine-4-carboxylic acid Pricemore >>

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Additional information on 2-(3-methoxypropyl)amino-5-(trifluoromethyl)pyridine-4-carboxylic acid

Recent Advances in the Study of 2-(3-methoxypropyl)amino-5-(trifluoromethyl)pyridine-4-carboxylic acid (CAS: 2138528-25-1)

The compound 2-(3-methoxypropyl)amino-5-(trifluoromethyl)pyridine-4-carboxylic acid (CAS: 2138528-25-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest studies focusing on this compound, including its synthesis, pharmacological properties, and potential applications in drug development.

Recent literature highlights the compound's role as a key intermediate in the synthesis of novel bioactive molecules. The presence of the trifluoromethyl group and the methoxypropylamino moiety in its structure enhances its binding affinity to various biological targets, making it a promising candidate for further exploration. Studies have demonstrated its utility in the development of enzyme inhibitors, particularly those targeting inflammatory and oncogenic pathways.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, where researchers synthesized a series of derivatives based on 2-(3-methoxypropyl)amino-5-(trifluoromethyl)pyridine-4-carboxylic acid. The study reported that these derivatives exhibited potent inhibitory activity against specific kinases involved in cancer progression, with IC50 values in the nanomolar range. This suggests a potential avenue for the development of new anticancer agents.

In addition to its pharmacological potential, the compound's synthetic accessibility has also been a focus of recent research. A 2022 paper in Organic Letters detailed an optimized synthetic route that improves yield and scalability, addressing previous challenges in large-scale production. This advancement is particularly significant for industrial applications, where cost-effective and efficient synthesis methods are crucial.

Further investigations into the compound's mechanism of action have revealed its ability to modulate specific signaling pathways, including those involved in inflammation and immune response. These findings, published in a 2023 issue of Bioorganic & Medicinal Chemistry Letters, suggest that 2-(3-methoxypropyl)amino-5-(trifluoromethyl)pyridine-4-carboxylic acid could serve as a scaffold for designing new immunomodulatory drugs.

Despite these promising developments, challenges remain. For instance, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization to enhance its therapeutic potential. Ongoing research is exploring structural modifications to address these limitations while maintaining or improving its biological activity.

In conclusion, 2-(3-methoxypropyl)amino-5-(trifluoromethyl)pyridine-4-carboxylic acid (CAS: 2138528-25-1) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacological profile and exploring its potential in treating various diseases, including cancer and inflammatory disorders.

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